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Compound of Interest

Compound Name: Thiencarbazone-methyl

Cat. No.: B109839

Application Notes and Protocols:
Thiencarbazone-methyl with Cyprosulfamide
Safener

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the herbicide Thiencarbazone-
methyl, its mode of action, and its application in conjunction with the safener Cyprosulfamide.
Detailed protocols for experimental evaluation and data on its efficacy are included to support
research and development in weed management and crop safety.

Introduction

Thiencarbazone-methyl is a selective, systemic herbicide belonging to the sulfonyl-amino-
carbonyl-triazolinone (SACT) chemical class.[1] It is effective for the pre- and post-emergence
control of a wide spectrum of grass and broadleaf weeds in various crops, most notably corn
(maize) and wheat.[2][3] Its primary mode of action is the inhibition of the acetolactate synthase
(ALS) enzyme, which is essential for the biosynthesis of branched-chain amino acids in plants.
[1] To enhance its selectivity and protect crops from potential phytotoxicity, Thiencarbazone-
methyl is often formulated with a safener. Cyprosulfamide is a novel safener that has been
specifically developed for use with ALS-inhibiting herbicides like Thiencarbazone-methyl,
particularly in corn.[2][4] Cyprosulfamide selectively enhances the metabolic detoxification of
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the herbicide in the crop, thereby ensuring high crop tolerance without compromising weed
control efficacy.[5]

Mode of Action

Thiencarbazone-methyl: Inhibition of Acetolactate
Synthase (ALS)

Thiencarbazone-methyl targets and inhibits the acetolactate synthase (ALS) enzyme, also
known as acetohydroxyacid synthase (AHAS).[1] This enzyme catalyzes the first committed
step in the biosynthesis of the essential branched-chain amino acids: valine, leucine, and
isoleucine.[1] By blocking this pathway, Thiencarbazone-methyl halts protein synthesis and
cell division in susceptible plants, leading to cessation of growth and eventual death.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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